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Compound of Interest

Compound Name:
Mercaptomethylmethyldiethoxysila

ne

CAS No.: 55161-63-2

Cat. No.: B1588935

Get Quote

These application notes provide a comprehensive technical guide for researchers, scientists,

and drug development professionals on the utilization of

Mercaptomethylmethyldiethoxysilane (MMMDES) for the development of robust and

sensitive biosensors. This document offers in-depth protocols and the scientific rationale

behind the application of this versatile organosilane for surface modification and biomolecule

immobilization.

Introduction: The Pivotal Role of Surface Chemistry
in Biosensor Performance
The efficacy of a biosensor is intrinsically linked to the quality of its surface chemistry. The

ability to selectively capture and detect target analytes depends on the successful

immobilization of biorecognition molecules, such as antibodies, enzymes, or nucleic acids, onto

the transducer surface.[1] Mercaptomethylmethyldiethoxysilane (MMMDES) emerges as a

critical reagent in this context, offering a bifunctional architecture that enables the covalent
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linkage of biological molecules to a variety of inorganic substrates commonly used in biosensor

fabrication.

MMMDES possesses two key functional groups: a diethoxysilane group and a terminal thiol

(mercaptan) group. The diethoxysilane moiety readily reacts with hydroxylated surfaces, such

as silicon dioxide (glass, quartz), silicon nitride, and metal oxides, to form a stable, self-

assembled monolayer (SAM).[2] The terminal thiol group provides a versatile anchor point for

the immobilization of biomolecules, either through direct interaction with noble metal surfaces

like gold or through various cross-linking chemistries.[3][4] This dual functionality makes

MMMDES an ideal candidate for creating well-defined and reproducible biosensor surfaces.

Chemical and Physical Properties of MMMDES
A thorough understanding of the chemical and physical properties of MMMDES is essential for

its effective application.

Property Value Source

Chemical Formula C6H16O2SSi [5]

Molecular Weight 180.34 g/mol [5]

IUPAC Name
[diethoxy(methyl)silyl]methanet

hiol
[5]

CAS Number 55161-63-2 [5]

Boiling Point 60°C / 10 mmHg [6]

Density 0.975 g/mL [6]

Refractive Index 1.4446 [6]

Hydrolytic Sensitivity
Reacts slowly with

moisture/water
[6]
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The application of MMMDES in biosensor development is primarily based on two key chemical

processes: silanization of the substrate and subsequent immobilization of the biorecognition

molecule.

Silanization: Creating a Thiol-Terminated Surface
Silanization is the process of covalently attaching organosilane molecules to a substrate

surface. In the case of MMMDES, the diethoxy groups hydrolyze in the presence of trace

amounts of water to form reactive silanol groups (-Si-OH). These silanols then condense with

hydroxyl groups (-OH) present on the surface of substrates like silicon dioxide or silicon nitride,

forming stable siloxane bonds (-Si-O-Si-). This process results in the formation of a self-

assembled monolayer with outward-projecting thiol groups.

Substrate (e.g., SiO2)

MMMDES Hydrolysis

Functionalized SurfaceSi-OH  Si-OH  Si-OH

Si-O-Si(CH3)(CH2-SH)-O-Si

CH3

(C2H5O)2-Si-CH2-SH

CH3

(HO)2-Si-CH2-SH

+ H2O

Condensation
- H2O

Click to download full resolution via product page

Caption: Silanization of a hydroxylated surface with MMMDES.

Biomolecule Immobilization: Leveraging the Thiol Group
The thiol-terminated surface created by MMMDES provides a versatile platform for

immobilizing a wide range of biomolecules. The choice of immobilization strategy depends on

the nature of the biomolecule and the transducer material.
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The thiol group has a strong affinity for gold surfaces, forming a stable gold-sulfur bond. This

allows for the direct attachment of MMMDES-modified substrates or nanoparticles to gold

electrodes or localized surface plasmon resonance (LSPR) sensors.[4]

For non-gold surfaces, or when a more controlled orientation of the biomolecule is desired,

heterobifunctional cross-linkers are employed. These molecules possess two different reactive

groups. One group reacts with the thiol on the MMMDES-functionalized surface, while the other

reacts with a functional group (e.g., amine, carboxyl) on the biomolecule.[3] This approach

allows for a stable and covalent attachment of the biorecognition element.[3]

Substrate-Si-CH2-SH
(MMMDES Functionalized Surface)

Heterobifunctional Cross-linker
(e.g., SMCC)

Reaction with
Maleimide group

Activated Surface

Biomolecule
(e.g., Antibody with -NH2 group)

Reaction with
NHS-ester group

Immobilized Biomolecule
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1588935/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-mercaptomethylmethyldiethoxysilane-in-biosensor-development
https://www.benchchem.com/product/b1588935?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC10816975/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10816975/
https://www.mdpi.com/1424-8220/20/11/3163
https://pubmed.ncbi.nlm.nih.gov/2546467/
https://pubmed.ncbi.nlm.nih.gov/2546467/
https://www.researchgate.net/publication/272007794_Optimizing_the_immobilization_of_gold_nanoparticles_on_functionalized_silicon_surfaces_Amine-_vs_thiol-terminated_silane
https://pubchem.ncbi.nlm.nih.gov/compound/10130226
https://pubchem.ncbi.nlm.nih.gov/compound/10130226
https://m.chemicalbook.com/ProductChemicalPropertiesCB71467966_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB71467966_EN.htm
https://www.benchchem.com/product/b1588935/docs#application-notes-and-protocols-for-mercaptomethylmethyldiethoxysilane-in-biosensor-development
https://www.benchchem.com/product/b1588935/docs#application-notes-and-protocols-for-mercaptomethylmethyldiethoxysilane-in-biosensor-development
https://www.benchchem.com/product/b1588935/docs#application-notes-and-protocols-for-mercaptomethylmethyldiethoxysilane-in-biosensor-development
https://www.benchchem.com/product/b1588935/docs#application-notes-and-protocols-for-mercaptomethylmethyldiethoxysilane-in-biosensor-development
https://www.benchchem.com/product/b1588935/docs#application-notes-and-protocols-for-mercaptomethylmethyldiethoxysilane-in-biosensor-development
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588935?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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